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Compound of Interest

Compound Name: NU6102

Cat. No.: B1677023 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
NU6102 is a potent and selective ATP-competitive inhibitor of cyclin-dependent kinases

(CDKs), primarily targeting CDK1/cyclin B and CDK2/cyclin A3 with IC₅₀ values of 9.5 nM and

5.4 nM, respectively[1][2]. Its ability to induce cell cycle arrest, typically at the G2/M phase,

makes it a valuable tool in cancer research and cell biology studies[2]. Proper preparation of a

stock solution is the first critical step for ensuring reproducible and accurate experimental

results. This document provides a detailed protocol for preparing a stock solution of NU6102
using dimethyl sulfoxide (DMSO).

Quantitative Data Summary
For accurate and reproducible experiments, it is crucial to start with precisely prepared

reagents. The table below summarizes the key quantitative data for NU6102.
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Property Value Source(s)

Molecular Formula C₁₈H₂₂N₆O₃S [3][4][5]

Molecular Weight 402.47 g/mol [1][3][5]

Appearance White to yellow solid [1][5]

Purity ≥95% [3][5]

Solubility in DMSO

Up to 100 mg/mL (248.47 mM)

[1]. Also reported as 50 mM

and 20 mg/mL[5]. Use of newly

opened DMSO and sonication

is recommended for high

concentrations[1].

[1][5]

Powder Storage
3 years at -20°C or 2 years at

4°C
[1]

Stock Solution Storage

6 months at -80°C or 1 month

at -20°C. Aliquoting is

recommended to avoid freeze-

thaw cycles[1][6].

[1][6]

Experimental Protocols
Materials and Equipment

NU6102 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Analytical balance

Sterile microcentrifuge tubes or cryovials

Vortex mixer

Pipettes and sterile tips
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Water bath or sonicator (optional, for aiding dissolution)

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Calculation for Stock Solution Preparation
To prepare a stock solution of a desired concentration, use the following formula:

Mass (mg) = Desired Concentration (mM) x Molecular Weight ( g/mol ) x Volume (mL)

Example Calculation for a 10 mM Stock Solution in 1 mL of DMSO:

Mass (mg) = 10 mM x 402.47 g/mol x 1 mL

Mass (mg) = 4.0247 mg

Therefore, you would need to weigh out approximately 4.02 mg of NU6102 powder.

The table below provides the required mass of NU6102 for preparing common stock solution

concentrations.

Desired Concentration Volume Mass of NU6102 Required

1 mM 1 mL 0.402 mg

10 mM 1 mL 4.02 mg

25 mM 1 mL 10.06 mg

50 mM 1 mL 20.12 mg

Step-by-Step Protocol for Preparing NU6102 Stock
Solution

Preparation: Before starting, allow the NU6102 powder and DMSO to equilibrate to room

temperature to prevent condensation.

Weighing: Carefully weigh the calculated amount of NU6102 powder using an analytical

balance. Transfer the powder to a sterile microcentrifuge tube or cryovial.
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Solvent Addition: Add the calculated volume of high-purity DMSO to the tube containing the

NU6102 powder. It is advisable to use newly opened DMSO as it is hygroscopic, and

absorbed water can affect solubility[1].

Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the powder is

completely dissolved. A clear solution should be obtained.

Aiding Dissolution (Optional): If the compound does not dissolve completely, gentle warming

in a 37°C water bath or brief sonication can be used to facilitate dissolution[1]. Visually

inspect the solution to ensure no particulates remain.

Storage: Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in

sterile cryovials. This prevents repeated freeze-thaw cycles which can degrade the

compound[1][6].

Labeling and Freezing: Clearly label each aliquot with the compound name, concentration,

date, and your initials. Store the aliquots at -80°C for long-term storage (up to 6 months) or

at -20°C for short-term storage (up to 1 month)[1][6].

Visualizations
Experimental Workflow Diagram
The following diagram illustrates the workflow for preparing the NU6102 stock solution.
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Preparation

Execution

Final Steps

Equilibrate Reagents
(NU6102 & DMSO)

to Room Temp

Weigh NU6102 Powder

Add DMSO to Powder

Vortex to Dissolve

Optional:
Warm or Sonicate

if needed

Aliquot into
Single-Use Tubes

Store at -20°C or -80°C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1677023#how-to-prepare-nu6102-stock-solution-in-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b1677023#how-to-prepare-nu6102-stock-solution-in-dmso
https://www.benchchem.com/product/b1677023#how-to-prepare-nu6102-stock-solution-in-dmso
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1677023?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677023?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

